Cas no 1150164-14-9 (Ethyl 5-Amino-4-cyano-1-(3-methoxyphenyl)pyrazole-3-carboxylate)

• Product Name: Ethyl 5-Amino-4-cyano-1-(3-methoxyphenyl)pyrazole-3-carboxylate
• CAS No: 1150164-14-9
• MF: C₁₄H₁₄N₄O₃
• MW: 286.285962581635
• MDL: MFCD09835750
• CID: 857409
• PubChem ID: 46739245
• Update Time: 2025-10-21

Ethyl 5-Amino-4-cyano-1-(3-methoxyphenyl)pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 5-AMINO-4-CYANO-1-(3-METHOXYPHENYL)PYRAZOLE-3-CARBOXYLATE
• DB-351595
• 1150164-14-9
• BS-19361
• Ethyl5-amino-4-cyano-1-(3-methoxyphenyl)pyrazole-3-carboxylate
• CS-0211156
• AKOS015854699
• DTXSID60674867
• Ethyl 5-amino-4-cyano-1-(3-methoxyphenyl)-1H-pyrazole-3-carboxylate
• MFCD09835750
• AWB16414
• 1H-Pyrazole-3-carboxylic acid, 5-amino-4-cyano-1-(3-methoxyphenyl)-, ethyl ester
• Ethyl 5-Amino-4-cyano-1-(3-methoxyphenyl)pyrazole-3-carboxylate

• MDL： MFCD09835750
• Inchi： 1S/C14H14N4O3/c1-3-21-14(19)12-11(8-15)13(16)18(17-12)9-5-4-6-10(7-9)20-2/h4-7H,3,16H2,1-2H3
• InChI Key： LLPZWIYSOWNJQQ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C#N)=C(N)N(C2C=CC=C(C=2)OC)N=1)=O

Computed Properties

• Exact Mass: 286.10700
• Monoisotopic Mass: 286.10659032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 103.16000
• LogP: 2.09268

Additional information on Ethyl 5-Amino-4-cyano-1-(3-methoxyphenyl)pyrazole-3-carboxylate

Ethyl 5-Amino-4-Cyano-1-(3-Methoxyphenyl)Pyrazole-3-Carboxylate: A Comprehensive Overview

Ethyl 5-Amino-4-Cyano-1-(3-Methoxyphenyl)Pyrazole-3-Carboxylate, also known by its CAS number 1150164-14-9, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are widely studied for their unique chemical properties and potential biological activities. The structure of this compound is characterized by a pyrazole ring system, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The substituents on the pyrazole ring include an amino group at position 5, a cyano group at position 4, and a methoxyphenyl group at position 1. Additionally, the carboxylate group at position 3 is esterified with an ethyl group, contributing to the overall stability and reactivity of the molecule.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery and development. Ethyl 5-Amino-4-Cyano-1-(3-Methoxyphenyl)Pyrazole-3-Carboxylate has been explored for its potential as a lead compound in the development of new pharmaceutical agents. Researchers have demonstrated that this compound exhibits significant antioxidant and anti-inflammatory properties, making it a promising candidate for the treatment of chronic diseases such as neurodegenerative disorders and cardiovascular diseases. Furthermore, its ability to modulate key cellular pathways involved in inflammation and oxidative stress has been extensively documented in peer-reviewed journals.

The synthesis of Ethyl 5-Amino-4-Cyano-1-(3-Methoxyphenyl)Pyrazole-3-Carboxylate involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. The starting materials typically include aromatic aldehydes, nitriles, and amino acids, which are subjected to condensation reactions under controlled conditions. Recent advancements in catalytic asymmetric synthesis have enabled the production of this compound with high enantiomeric excess, which is crucial for its application in chiral drug design. The use of microwave-assisted synthesis has also been reported, significantly reducing the reaction time while maintaining product purity.

In terms of applications, Ethyl 5-Amino-4-Cyano-1-(3-Methoxyphenyl)Pyrazole-3-Carboxylate has found utility in various areas beyond pharmaceuticals. Its unique electronic properties make it an ideal candidate for use in organic electronics, particularly in the development of advanced materials for flexible displays and sensors. Researchers have also explored its potential as a precursor for the synthesis of metalloporphyrins, which are widely used in catalysis and energy storage applications.

From an environmental perspective, Ethyl 5-Amino-4-Cyano-1-(3-Methoxyphenyl)Pyrazole-3-Carboxylate has been evaluated for its biodegradability and ecotoxicological effects. Studies indicate that this compound exhibits low toxicity to aquatic organisms under standard testing conditions, suggesting that it may be suitable for use in environmentally friendly chemical processes. However, further research is required to fully understand its long-term impact on ecosystems.

In conclusion, Ethyl 5-Amino-4-Cyano-1-(3-Methoxyphenyl)Pyrazole-3-Carboxylate (CAS No: 1150164-14-9) represents a versatile and promising compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable tool in both academic research and industrial development.